Cas no 99585-64-5 (2-Bromo-4'-chlorobenzophenone)
2-Bromo-4'-chlorobenzophenone is a halogenated benzophenone derivative widely used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct bromo and chloro substituents enhance reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to construct complex molecular frameworks. The compound’s crystalline solid form ensures stability and ease of handling under standard conditions. Its high purity and well-defined structure facilitate precise functionalization, enabling efficient synthesis of target molecules. The presence of both electron-withdrawing groups (bromo and chloro) further enhances its utility in electrophilic substitution reactions, offering versatility in fine chemical manufacturing.
2-Bromo-4'-chlorobenzophenone structure
Product Name:2-Bromo-4'-chlorobenzophenone
CAS No:99585-64-5
MF:C13H8BrClO
MW:295.559021949768
CID:838888
PubChem ID:15499651
Update Time:2025-11-02
2-Bromo-4'-chlorobenzophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4'-chlorobenzophenone
- (2-bromophenyl)-(4-chlorophenyl)methanone
- Methanone, (2-bromophenyl)(4-chlorophenyl)-
- 2-Brom-4'-chlor-benzophenon
- 2-bromophenyl(4-chlorophenyl)methanone
- Methanone,(2-bromophenyl)(4-chlorophenyl)
- 99585-64-5
- CS-0335790
- DTXSID30573373
- SY333359
- (2-bromophenyl)(4-chlorophenyl)methanone
- D85667
- XKGHDXSJCFWPNB-UHFFFAOYSA-N
- AKOS005443473
- WS-01223
- MFCD08063806
- SCHEMBL9281265
- STK360085
- DS-018017
-
- MDL： MFCD08063806
- Inchi： 1S/C13H8BrClO/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(15)8-6-9/h1-8H
- InChI Key： XKGHDXSJCFWPNB-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C(C1C=CC(=CC=1)Cl)=O
Computed Properties
- Exact Mass: 293.94500
- Monoisotopic Mass: 293.94471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.33350
2-Bromo-4'-chlorobenzophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2-Bromo-4'-chlorobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201923-1g |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 97% | 1g |
￡340.00 | 2022-03-01 | |
| Fluorochem | 201923-2g |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 97% | 2g |
￡624.00 | 2022-03-01 | |
| Fluorochem | 201923-5g |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 97% | 5g |
￡1120.00 | 2022-03-01 | |
| TRC | B066390-250mg |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 250mg |
$ 290.00 | 2022-06-07 | ||
| TRC | B066390-500mg |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 500mg |
$ 480.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B956127-100mg |
(2-Bromophenyl)(4-chlorophenyl)methanone |
99585-64-5 | 95% | 100mg |
￥386.10 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B956127-250mg |
(2-Bromophenyl)(4-chlorophenyl)methanone |
99585-64-5 | 95% | 250mg |
￥702.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B956127-1g |
(2-Bromophenyl)(4-chlorophenyl)methanone |
99585-64-5 | 95% | 1g |
￥1,404.00 | 2022-10-10 | |
| eNovation Chemicals LLC | Y1262225-250mg |
Methanone, (2-bromophenyl)(4-chlorophenyl)- |
99585-64-5 | 95% | 250mg |
$375 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1262225-1g |
Methanone, (2-bromophenyl)(4-chlorophenyl)- |
99585-64-5 | 95% | 1g |
$665 | 2024-06-07 |
2-Bromo-4'-chlorobenzophenone Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
99585-64-5 (2-Bromo-4'-chlorobenzophenone) Related Products
- 75762-59-3(3-Bromo-3'-chlorobenzophenone)
- 835-09-6(Methanone, (2-bromo-5-chlorophenyl)phenyl-)
- 844879-06-7(4-Bromo-3',4'-dichlorobenzophenone)
- 935-99-9(1-(2-bromo-5-chlorophenyl)ethan-1-one)
- 825-40-1(1-(2-bromo-4-chlorophenyl)ethan-1-one)
- 525561-42-6(2-Bromo-2'-chlorobenzophenone)
- 27434-90-8((4-Bromophenyl)(3-chlorophenyl)methanone)
- 27428-57-5(4-Bromo-4'-chlorobenzophenone)
- 75762-56-0(3-Bromo-4'-chlorobenzophenone)
- 99586-30-8(2-Bromo-3'-chlorobenzophenone)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
